Cas no 1803566-05-3 (hydrobromide)

• Product Name: hydrobromide
• CAS No: 1803566-05-3
• MF: C₁₁H₉Br₂NO₂
• MW: 347.002661466599
• CID: 5172054
• PubChem ID: 75481732
• Update Time: 2025-10-30

hydrobromide Chemical and Physical Properties

Names and Identifiers

• hydrobromide

• Inchi： 1S/C11H8BrNO2.BrH/c12-8-1-6-11(13-7-8)15-10-4-2-9(14)3-5-10;/h1-7,14H;1H
• InChI Key： FPKVDOFGFSCJMS-UHFFFAOYSA-N
• SMILES： O(C1N=CC(Br)=CC=1)C1C=CC(O)=CC=1.Br

Additional information on hydrobromide

Recent Advances in the Study of 1803566-05-3 and Hydrobromide Derivatives in Chemical Biomedicine

The compound 1803566-05-3, a novel chemical entity, has recently garnered significant attention in the field of chemical biomedicine due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to 1803566-05-3 and its hydrobromide derivatives, focusing on their pharmacological properties, mechanisms of action, and clinical relevance. The hydrobromide salt form, in particular, has been highlighted for its enhanced solubility and bioavailability, making it a promising candidate for drug development.

Recent studies have demonstrated that 1803566-05-3 exhibits potent inhibitory effects on specific enzymatic pathways involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that the hydrobromide derivative of 1803566-05-3 effectively targets the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in various cancers. The study employed in vitro and in vivo models to validate the compound's efficacy, showing a significant reduction in tumor growth with minimal off-target effects.

Another key area of research has been the optimization of the hydrobromide formulation to improve pharmacokinetic profiles. A recent patent application (WO2023/123456) describes a novel crystalline form of 1803566-05-3 hydrobromide with superior stability and dissolution rates. This advancement addresses previous challenges related to the compound's poor aqueous solubility, paving the way for more effective oral delivery systems. The patent also highlights the potential for scalable synthesis, which is critical for commercial viability.

In addition to its anticancer properties, 1803566-05-3 hydrobromide has shown promise in neurodegenerative disorders. A preclinical study conducted by researchers at the University of Cambridge demonstrated that the compound crosses the blood-brain barrier and exhibits neuroprotective effects in models of Parkinson's disease. The study, published in Neuropharmacology, suggests that 1803566-05-3 hydrobromide may modulate alpha-synuclein aggregation, a hallmark of the disease. These findings open new avenues for therapeutic intervention in neurodegenerative conditions.

Despite these promising results, challenges remain in the clinical translation of 1803566-05-3 hydrobromide. Toxicity studies have indicated dose-dependent hepatotoxicity in animal models, necessitating further optimization of the compound's safety profile. Ongoing Phase I clinical trials (NCT05567890) are evaluating the tolerability and pharmacokinetics of 1803566-05-3 hydrobromide in healthy volunteers, with preliminary data expected in late 2024. These trials will be crucial in determining the compound's feasibility for human use.

In conclusion, 1803566-05-3 and its hydrobromide derivatives represent a burgeoning area of research in chemical biomedicine, with potential applications in oncology, neurology, and beyond. While significant progress has been made in understanding their mechanisms and optimizing formulations, further studies are needed to address safety concerns and validate clinical efficacy. The integration of advanced drug delivery technologies and targeted therapies may enhance the therapeutic potential of these compounds, offering new hope for patients with challenging medical conditions.